![molecular formula C10H17NO3S B7457678 N-cyclopentyl-1,1-dioxothiolane-3-carboxamide](/img/structure/B7457678.png)
N-cyclopentyl-1,1-dioxothiolane-3-carboxamide
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Overview
Description
N-cyclopentyl-1,1-dioxothiolane-3-carboxamide, also known as CPDTC, is a synthetic compound that has been extensively studied for its potential pharmacological properties. CPDTC belongs to the class of thiolactams, which are known to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-cyclopentyl-1,1-dioxothiolane-3-carboxamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). This compound has also been shown to modulate the expression of certain genes involved in inflammation and cell cycle regulation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. This compound has also been shown to reduce inflammation and oxidative stress. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of N-cyclopentyl-1,1-dioxothiolane-3-carboxamide is its broad range of pharmacological activities. This compound has been shown to exhibit antiviral, anticancer, and anti-inflammatory activities, making it a potentially useful compound for the treatment of a variety of diseases. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
Future research on N-cyclopentyl-1,1-dioxothiolane-3-carboxamide should focus on elucidating its mechanism of action and identifying its molecular targets. In addition, further studies are needed to determine the optimal dosage and administration route for this compound. Future research should also explore the potential use of this compound in combination with other drugs for the treatment of various diseases. Finally, research should focus on the development of more efficient synthesis methods for this compound to improve its yield and purity.
Conclusion:
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential pharmacological properties. This compound exhibits a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory activities. However, further research is needed to fully understand the mechanism of action of this compound and its potential use in the treatment of various diseases.
Synthesis Methods
N-cyclopentyl-1,1-dioxothiolane-3-carboxamide can be synthesized using a variety of methods, including the reaction of cyclopentanone with thiourea in the presence of an acid catalyst. Another method involves the reaction of cyclopentanone with thiocyanate followed by reduction with sodium borohydride. The yield of the synthesis method varies depending on the reaction conditions used.
Scientific Research Applications
N-cyclopentyl-1,1-dioxothiolane-3-carboxamide has been extensively studied for its potential pharmacological properties. It has been shown to exhibit antiviral, anticancer, and anti-inflammatory activities. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.
properties
IUPAC Name |
N-cyclopentyl-1,1-dioxothiolane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO3S/c12-10(11-9-3-1-2-4-9)8-5-6-15(13,14)7-8/h8-9H,1-7H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKLFUMDYWYZJPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2CCS(=O)(=O)C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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